Cas no 181811-46-1 (1-(1,3-BENZOXAZOL-2-YL)PIPERIDINE-4-CARBOXYLIC ACID)

• Product Name: 1-(1,3-BENZOXAZOL-2-YL)PIPERIDINE-4-CARBOXYLIC ACID
• CAS No: 181811-46-1
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 843063
• PubChem ID: 2302258
• Update Time: 2025-04-19

1-(1,3-BENZOXAZOL-2-YL)PIPERIDINE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-BENZOXAZOL-2-YL)PIPERIDINE-4-CARBOXYLIC ACID
• BUTTPARK 120\07-03
• 1-Benzooxazol-2-yl-piperidine-4-carboxylic acid
• SCHEMBL2040215
• DB-225755
• SR-01000093490-1
• SR-01000093490
• ChemDiv2_002988
• EN300-11057
• 1-(1,3-benzoxazol-2-yl)piperidine-4-carboxylic acid, AldrichCPR
• CCG-200183
• HMS1377H18
• CS-0222162
• AKOS000117378
• G25478
• 1-(benzo[d]oxazol-2-yl)piperidine-4-carboxylicacid
• J-502837
• 181811-46-1
• Z57032576
• 1-(benzo[d]oxazol-2-yl)piperidine-4-carboxylic acid
• 1-(1,3-Benzoxazol-2-yl)-4-piperidinecarboxylic acid
• AB00728568-01

• MDL： MFCD03830245
• Inchi： 1S/C13H14N2O3/c16-12(17)9-5-7-15(8-6-9)13-14-10-3-1-2-4-11(10)18-13/h1-4,9H,5-8H2,(H,16,17)
• InChI Key： OWLMBHUAWNJFSB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1N1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 246.10044231g/mol
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.6Ų

1-(1,3-BENZOXAZOL-2-YL)PIPERIDINE-4-CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)